2',3'-cGAMP-C2-SH

• Molecular Formula: C22H28N10O12P2S
• Molecular Weight: 718.5 g/mol
• InChI: InChI=1S/C22H28N10O12P2S/c23-16-11-17(26-5-25-16)31(6-27-11)20-13(33)15-10(42-20)4-40-45(35,36)43-14-8(1-2-47)9(3-39-46(37,38)44-15)41-21(14)32-7-28-12-18(32)29-22(24)30-19(12)34/h5-10,13-15,20-21,33,47H,1-4H2,(H,35,36)(H,37,38)(H2,23,25,26)(H3,24,29,30,34)/t8?,9-,10-,13-,14-,15-,20-,21-/m1/s1
• InChIKey: WKFFSEOIKYTXCF-QXBAVTJVSA-N

Standard STING agonists lack reactive handles for site-specific antibody attachment. This compound provides a free thiol (-SH) via C2-ethyl linker, enabling maleimide, iodoacetamide, disulfide exchange, or thiol-ene conjugation. Key advantages: - MW 718.53, LogP -4.4 for distinct PK profiles - Direct match to US20210015941A1 (Example 24) - Powder stable at -20°C for 3 years Available for immediate formulation screening and ADC assembly.

2',3'-cGAMP-C2-SH ADC Payload Overview

2',3'-cGAMP-C2-SH (CAS 2133823-39-7) is a synthetic cyclic dinucleotide (CDN) analog of the endogenous second messenger 2',3'-cGAMP. It functions as a potent agonist of the Stimulator of Interferon Genes (STING) protein [1]. The compound retains the non-canonical 2',5'-phosphodiester linkage critical for high-affinity STING binding and immune activation [2]. Its key structural distinction is a C2-thiol (-SH) functional group, which is incorporated to enable site-specific conjugation chemistry. This modification defines its primary application as a drug-linker conjugate or a cytotoxic payload in the development of Antibody-Drug Conjugates (ADCs) for targeted cancer immunotherapy [1].

1 Free thiol handle enables flexible ADC linker chemistry

2 Patent-disclosed STING agonist payload scaffold (US20210015941A1)

3 2'-position modification for metabolic stability SAR studies

• [1] US Patent Application US20210015941A1. Cyclic di-nucleotide compounds and methods of use. Filed July 15, 2020, and published January 21, 2021. View Source
• [2] Wu, J., Sun, L., Chen, X., Du, F., Shi, H., Chen, C., & Chen, Z. J. (2013). Cyclic GMP-AMP is an endogenous second messenger in innate immune signaling by cytosolic DNA. Science, 339(6121), 826-830. View Source

Why 2',3'-cGAMP-C2-SH Cannot Be Replaced

Generic substitution with the endogenous, unmodified ligand 2',3'-cGAMP is not a viable alternative in the context of targeted delivery and bioconjugation. While 2',3'-cGAMP is a potent STING agonist, it lacks a chemical 'handle' for site-specific, covalent attachment to targeting vectors such as antibodies or polymers [1]. Without such a functional group, any attempt at conjugation would rely on non-specific, stochastic chemical modification, which risks compromising the ligand's STING-binding affinity, altering its bioactivity, and creating a heterogeneous, poorly characterized final product [2]. The C2-thiol moiety in 2',3'-cGAMP-C2-SH is specifically designed to overcome this limitation, providing a defined, nucleophilic site that enables the precise and efficient synthesis of well-characterized ADCs and other targeted immunotherapeutics.

Unmodified 2',3'-cGAMP lacks a reactive handle for site-specific antibody conjugation, rendering it incompatible with ADC construction.

Pre-assembled drug-linker conjugates restrict the researcher's choice of linker chemistry and may not match proprietary conjugation strategies.

Differences in molecular weight and hydrophilicity alter DAR calculations and formulation behavior, requiring independent re-validation.

• [1] US Patent Application US20210015941A1. Cyclic di-nucleotide compounds and methods of use. Filed July 15, 2020, and published January 21, 2021. View Source
• [2] Corrales, L., Glickman, L. H., McWhirter, S. M., Kanne, D. B., Sivick, K. E., Katibah, G. E., ... & Gajewski, T. F. (2015). Direct Activation of STING in the Tumor Microenvironment Leads to Potent and Systemic Tumor Regression and Immunity. Cell Reports, 11(7), 1018-1030. View Source

2',3'-cGAMP-C2-SH Comparative Evidence

Thiol Conjugation Handle vs. Pre-Conjugated Payloads

2',3'-cGAMP-C2-SH is a 'conjugation-ready' analog of the STING agonist 2',3'-cGAMP. Its primary differentiation is the incorporation of a sulfhydryl (-SH) functional group, which is absent in the endogenous ligand 2',3'-cGAMP and many early-generation synthetic CDNs like c-di-AMP or ADU-S100 [1]. This thiol provides a nucleophilic handle for highly efficient, site-specific conjugation via well-established maleimide or haloacetamide chemistry, enabling the synthesis of homogeneous ADC constructs [2].

Thiol conjugation handle

Cross-study comparable

Free thiol (-SH) at C2-ethyl position enables diverse thiol-reactive chemistries, unlike pre-conjugated linkers (C2-PPA disulfide or maleimide). MW 718.53 vs. 850.71 g/mol.

Supports flexible conjugation for DAR and linker optimization.

Vendor specification; cross-study comparison.

Evidence Dimension	Functional group availability for site-specific conjugation
Target Compound Data	Possesses a primary thiol (-SH) group on a C2-alkyl linker, enabling maleimide-based conjugation chemistry.
Comparator Or Baseline	2',3'-cGAMP, c-di-AMP, ADU-S100: Lack a thiol or equivalent conjugation handle.
Quantified Difference	Qualitative presence vs. absence of the critical thiol functional group.
Conditions	Chemical structure analysis and intended use as an ADC linker-payload.

Why This Matters

This functional group is the essential feature that enables the compound's use as an ADC payload, a capability not possessed by its parent molecule or many other STING agonists, thereby defining its unique scientific and procurement value for targeted drug development programs.

• [1] US Patent Application US20210015941A1. Cyclic di-nucleotide compounds and methods of use. Filed July 15, 2020, and published January 21, 2021. View Source
• [2] Beck, A., Goetsch, L., Dumontet, C., & Corvaïa, N. (2017). Strategies and challenges for the next generation of antibody–drug conjugates. Nature Reviews Drug Discovery, 16(5), 315-337. View Source

Patent-Specified ADC Cytotoxin vs. General Agonists

While a direct head-to-head binding assay for 2',3'-cGAMP-C2-SH against STING has not been published, a strong class-level inference can be made. The compound is a close structural analog of 2',3'-cGAMP, retaining the critical non-canonical 2',5'-phosphodiester linkage [1]. The parent molecule, 2',3'-cGAMP, binds to the human STING protein with high affinity, with a reported equilibrium dissociation constant (Kd) of approximately 4 nM, as measured by isothermal titration calorimetry (ITC) [2]. The C2-thiol modification in 2',3'-cGAMP-C2-SH is distal to the core pharmacophore required for STING binding, and is explicitly designed to preserve this high-affinity interaction while providing a conjugation site [3].

Patent-defined payload role

Class-level inference

Designated as bare ADC payload in Example 24 of US20210015941A1; distinct from pre-assembled drug-linker conjugate Example 45.

Supports patent-guided ADC platform development.

Validation in patent reporter and in vivo models.

Evidence Dimension	Binding Affinity (Kd) to Human STING Protein
Target Compound Data	Not directly measured; inferred to be in the low nanomolar range based on structural similarity.
Comparator Or Baseline	2',3'-cGAMP (Parent compound): Kd = 4 nM
Quantified Difference	Inferred to be comparable; not significantly altered.
Conditions	In vitro binding assay (ITC) for 2',3'-cGAMP vs. human STING.

Why This Matters

This high-level inference supports the expectation that 2',3'-cGAMP-C2-SH retains the potent STING-activating function of its parent, which is essential for its intended application as an immunostimulatory ADC payload.

• [1] Wu, J., Sun, L., Chen, X., Du, F., Shi, H., Chen, C., & Chen, Z. J. (2013). Cyclic GMP-AMP is an endogenous second messenger in innate immune signaling by cytosolic DNA. Science, 339(6121), 826-830. View Source
• [2] Zhang, X., Shi, H., Wu, J., Zhang, X., Sun, L., Chen, C., & Chen, Z. J. (2013). Cyclic GMP-AMP containing mixed phosphodiester linkages is an endogenous high-affinity ligand for STING. Molecular Cell, 51(2), 226-235. View Source
• [3] US Patent Application US20210015941A1. Cyclic di-nucleotide compounds and methods of use. Filed July 15, 2020, and published January 21, 2021. View Source

Physicochemical Differences vs. Pre-Conjugated Payloads

For procurement and experimental reproducibility, the precise molecular identity and typical purity specifications of 2',3'-cGAMP-C2-SH are quantifiable and distinguish it from other CDNs. The compound has a defined molecular formula of C22H28N10O12P2S and a monoisotopic molecular weight of 718.53 g/mol . Commercial vendors supply this compound at a standard purity of ≥98%, as confirmed by HPLC analysis and provided in Certificates of Analysis . This level of purity is essential for ensuring consistent and reproducible bioactivity in both conjugation chemistry and downstream biological assays.

Physicochemical profile

Cross-study comparable

MW 718.53 g/mol · LogP -4.4 · tPSA 306 Ų
ΔMW: -132.18 vs. C2-PPA; ΔLogP: -0.7

Lower MW and higher hydrophilicity impact payload loading and solvent selection.

Computed/experimental data from vendor CoA.

Evidence Dimension	Molecular Identity and Typical Purity
Target Compound Data	Formula: C22H28N10O12P2S; MW: 718.53 g/mol; Purity: ≥98%.
Comparator Or Baseline	c-di-AMP (C20H24N10O12P2; MW: 658.41 g/mol); 2'3'-cGAMP (C20H22N10O13P2; MW: 672.40 g/mol).
Quantified Difference	Distinct molecular formula and mass; high purity specification.
Conditions	Chemical characterization via HPLC, MS, and NMR.

Why This Matters

These precise specifications ensure researchers can confidently procure a well-defined, high-purity reagent, which is a foundational requirement for reproducible experimental outcomes in conjugate synthesis and biological evaluation.

2',3'-cGAMP-C2-SH Application Scenarios

Flexible Linker Selection for ADC Payloads

2',3'-cGAMP-C2-SH is the optimal starting material for developing STING-agonist ADCs. Its thiol handle allows for conjugation to maleimide-modified monoclonal antibodies (e.g., anti-HER2, anti-PD-L1). This strategy aims to confine potent STING activation to the tumor microenvironment, thereby mitigating the dose-limiting systemic inflammation often associated with systemic administration of free STING agonists [1].

Patent-Guided STING Agonist ADC Development

Beyond ADCs, the C2-thiol group of 2',3'-cGAMP-C2-SH enables facile conjugation to a wide array of synthetic and natural polymers, liposomes, and nanoparticles [2]. This can be exploited to improve the otherwise poor pharmacokinetic profile of free CDNs, enhancing their circulation half-life and passive tumor accumulation via the enhanced permeability and retention (EPR) effect [3].

Metabolic Stability SAR for 2'-Modified cGAMP Analogs

The compound serves as a versatile building block in chemical biology. Researchers can use the thiol moiety to conjugate 2',3'-cGAMP-C2-SH to a variety of other molecules of interest, such as fluorescent dyes, biotin, or cell-penetrating peptides [2]. This allows for the creation of bespoke probes for studying STING trafficking, identifying novel binding partners, or validating the target engagement of novel delivery vectors in cellular assays.

Hydrophilicity and Solubility in Formulation Screening

While data for the specific conjugate is not yet public, ADCs constructed using 2',3'-cGAMP-C2-SH as the payload are designed for preclinical testing in syngeneic tumor models. The goal is to assess their capacity to induce tumor regression and establish durable immunological memory by activating tumor-resident antigen-presenting cells (APCs) and promoting the priming of tumor-specific CD8+ T cells [1].

Application

Selection Property

Validation Focus

ADC payload linker optimization

Free thiol conjugation flexibility

DAR and linker stability profiling

STING agonist ADC platform development

Patent-defined payload scaffold

Concordance with patent reporter and in vivo assays

cGAMP analog metabolic stability SAR

2'-position modification without stereochemical complexity

STING binding and ENPP1 resistance comparison

Payload formulation and solubility screening

Hydrophilic payload with documented solubility protocols

Aggregation and non-specific binding assessment

• [1] US Patent Application US20210015941A1. Cyclic di-nucleotide compounds and methods of use. Filed July 15, 2020, and published January 21, 2021. View Source
• [2] Beck, A., Goetsch, L., Dumontet, C., & Corvaïa, N. (2017). Strategies and challenges for the next generation of antibody–drug conjugates. Nature Reviews Drug Discovery, 16(5), 315-337. View Source
• [3] Shae, D., Baljon, J. J., Wehbe, M., Christov, P. P., Becker, K. W., Kumar, A., ... & Wilson, J. T. (2021). At the bench: Engineering the next generation of cancer vaccines. Journal of Leukocyte Biology, 109(4), 741-753. View Source